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Compound of Interest

Compound Name: trans-Stilbene oxide

Cat. No.: B072803

CAS Number: 1439-07-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-stilbene oxide, a key
epoxide used in various scientific disciplines. This document details its chemical and physical
properties, experimental protocols for its synthesis and analysis, and its known biological
signaling pathways and metabolic fate, making it an essential resource for professionals in
research and drug development.

Chemical and Physical Properties

trans-Stilbene oxide is a diarylethene characterized by an epoxide ring attached to two phenyl
groups in a trans configuration.[1] It is a white crystalline solid at room temperature and is
highly soluble in many organic solvents.[2][3]
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Property Value Reference(s)
CAS Number 1439-07-2 [1114]
Molecular Formula C14H120 [4]
Molecular Weight 196.24 g/mol [4]
Melting Point 65-67 °C [4115]
Appearance White crystalline solid [1]
Sparingly soluble in water;
N Soluble in organic solvents
Solubility [3][61[7]
such as ethanol, ether, and
toluene.
) Commercially available with
Purity ] [4]
>98% purity.
Spectroscopic Data
Spectrum Type Key Features and Observations
1H NMR Spectra available for review.
13C NMR Spectra available for review.

Key absorptions at 3064 cm~t and 3034 cm~1

IR are attributed to aromatic C-H stretching

vibrations.

Experimental Protocols

Synthesis of trans-Stilbene Oxide from trans-Stilbene

Method 1: Epoxidation with Peracetic Acid[8]

This method utilizes a commercially available peracetic acid solution for the epoxidation of the

carbon-carbon double bond in trans-stilbene.

o Materials:
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o trans-Stilbene

o Methylene chloride

o Peracetic acid (approx. 40% in acetic acid)
o Sodium acetate trihydrate

o 10% aqueous sodium carbonate

o Magnesium sulfate

[¢]

Methanol or hexane for recrystallization

Procedure:

[¢]

Dissolve trans-stilbene (0.3 mole) in 450 ml of methylene chloride in a 1-L three-necked
flask equipped with a stirrer, dropping funnel, and thermometer.

o Cool the solution to 20°C using an ice bath.

o Prepare a solution of peracetic acid (0.425 mole) in acetic acid containing 5 g of sodium
acetate trihydrate.

o Add the peracetic acid solution dropwise to the stirring trans-stilbene solution over 15
minutes.

o Stir the mixture for 15 hours, ensuring the temperature does not exceed 35°C.
o Pour the reaction mixture into 500 ml of water and separate the organic layer.
o Extract the agueous phase with two 150-ml portions of methylene chloride.

o Combine the organic layers and wash with two 100-ml portions of 10% aqueous sodium
carbonate, followed by two 100-ml portions of water.

o Dry the organic layer over magnesium sulfate.

o Distill the methylene chloride, removing the final traces under reduced pressure.
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o Recrystallize the residual solid from methanol or hexane to yield crude trans-stilbene
oxide (78-83% yield). A second recrystallization can be performed to sharpen the melting
point.

Method 2: Epoxidation with Dimethyldioxirane (DMDO)[5]
This alternative method uses DMDO, which can be prepared from acetone and Oxone.
e Materials:

o trans-Stilbene

Acetone

[¢]

[e]

Dimethyldioxirane (DMDO) solution in acetone

o

Dichloromethane (CH2Cl2)

[¢]

Anhydrous Sodium Sulfate (Na2S0a4)
e Procedure:

o To a magnetically stirred solution of trans-stilbene (0.724 g, 4.02 mmol) in 5 mL of
acetone, add a solution of DMDO in acetone (0.062 M, 66 mL, 4.09 mmol) at room
temperature.

o Monitor the reaction progress by GLC analysis until the conversion of trans-stilbene to the
oxide is complete (approximately 6 hours).

o Remove the excess acetone using a rotary evaporator to obtain a white crystalline solid.
o Dissolve the solid in 30 mL of CH2Cl2 and dry over anhydrous NazSOa.
o Filter to remove the drying agent and wash with CH2Cl-.

o Concentrate the solution on a rotary evaporator and remove the remaining solvent under
vacuum to yield an analytically pure sample of trans-stilbene oxide (100% yield).[9]
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Chiral Separation of trans-Stilbene Oxide Enantiomers
by HPLC

The enantiomers of trans-stilbene oxide can be effectively separated using High-Performance
Liquid Chromatography (HPLC) with a chiral stationary phase.

Parameter Condition 1 Condition 2

Astec® Cellulose DMP, 15 cm CHIRALCEL® OD-H, 4.6 x

Column )
X 4.6 mm |.D., 5 pum particles 250 mm, 5 um
) Heptane: Isopropyl Alcohol n-heptane / 2-propanol (90 /
Mobile Phase
(IPA) (90:10) 10)
Flow Rate 0.5 mL/min 1.0 mL/min
Column Temperature 25°C 25°C
Detection UV, 230 nm UV-VIS 254 nm
Injection Volume 2 uL 0.005 mg
Sample Concentration 2 mg/mL in mobile phase Not specified

Biological Sighaling and Metabolism

trans-Stilbene oxide is known to interact with key cellular signaling pathways and undergoes
metabolic transformation, primarily in the liver.

Metabolic Activation to Estrogenic Compounds

trans-Stilbene and trans-stilbene oxide can be metabolized by liver microsomes into
hydroxylated derivatives, such as trans-4-hydroxystilbene and trans-4,4'-dihydroxystilbene.[10]
These metabolites have been shown to exhibit significant estrogenic activity.[10][11] This
metabolic activation is a critical consideration in toxicological and pharmacological studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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